N-[4-({2-[5-(acetylamino)-2-methylphenyl]-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl}oxy)phenyl]acetamide

• IUPAC Name: N-[4-[2-(5-acetamido-2-methylphenyl)-1,3-dioxoisoindol-5-yl]oxyphenyl]acetamide
• InChI: InChI=1S/C25H21N3O5/c1-14-4-5-18(27-16(3)30)12-23(14)28-24(31)21-11-10-20(13-22(21)25(28)32)33-19-8-6-17(7-9-19)26-15(2)29/h4-13H,1-3H3,(H,26,29)(H,27,30)
• InChI Key: PJPQVQWPRLSSAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C)N2C(=O)C3=C(C2=O)C=C(C=C3)OC4=CC=C(C=C4)NC(=O)C
• Molecular Formula: C25H21N3O5
• Molecular Weight: 443.5 g/mol

Description

N-[4-({2-[5-(acetylamino)-2-methylphenyl]-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl}oxy)phenyl]acetamide is a useful research compound. Its molecular formula is C25H21N3O5 and its molecular weight is 443.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 443.14812078 g/mol and the complexity rating of the compound is 778. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activities

• Antimalarial Activity : The synthesis of a series of compounds with antimalarial potency demonstrated significant correlation with the size and electron donation properties of phenyl ring substituents. These studies expanded to include excellent activity against resistant strains of parasites and promising pharmacokinetic properties, encouraging clinical trials in humans (Werbel et al., 1986).

• Analgesic and Antipyretic Agents : Research on environmentally friendly syntheses of potential analgesic and antipyretic compounds highlighted the development of 2-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-N-(4-hydroxyphenyl)acetamide derivatives, presenting a green approach to drug design and discovery (Reddy et al., 2014).

• Water Soluble Derivatives for Pain Management : A novel water-soluble phthalimide derivative of acetaminophen was synthesized as a potential analgesic compound, showcasing an innovative approach to enhancing the solubility and possibly the efficacy of analgesic agents (Reddy et al., 2013).